N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide

• IUPAC Name: N-(4-methyl-3-nitrophenyl)-4-(trifluoromethyl)benzenecarbothioamide
• InChI: InChI=1S/C15H11F3N2O2S/c1-9-2-7-12(8-13(9)20(21)22)19-14(23)10-3-5-11(6-4-10)15(16,17)18/h2-8H,1H3,(H,19,23)
• InChI Key: VYPJSSWQUSLNKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=S)C2=CC=C(C=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C15H11F3N2O2S
• Molecular Weight: 340.3 g/mol

Description

N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide (NMTB) is a synthetic compound that has been studied for its potential applications in a variety of scientific research fields. This compound has been studied for its ability to interact with a variety of proteins and enzymes, making it a potentially useful tool for researchers.

Scientific Research Applications

Synthesis and Characterization

Research into similar compounds has demonstrated significant interest in the synthesis and characterization of novel chemical entities with potential applications in materials science and medicinal chemistry. For example, the synthesis of poly(arylene ether amide)s containing trifluoromethyl groups showcases the interest in developing new polymers with specific physical properties, such as high molecular weights and desirable glass transition temperatures, which are critical for their application in creating transparent films and other materials (Hyojung Lee & S. Kim, 2002).

Bioactivity and Medicinal Applications

The exploration of similar compounds extends into bioactivity studies, where their potential as medicinal agents is examined. The synthesis and evaluation of benzothiazole derivatives as antitumor agents reflect ongoing research efforts to discover novel compounds with selective cytotoxicity against cancer cell lines. These efforts indicate the potential of these compounds to serve as foundations for developing new anticancer drugs (Masao Yoshida et al., 2005).

Applications in Imaging and Diagnosis

Compounds with nitroimidazole-based structures have been investigated for their application in imaging and diagnosis, particularly in detecting cerebral ischemia through nuclear medicine techniques. This research underscores the potential of these compounds to serve as markers for cerebral ischemia, providing a non-invasive method for identifying patients who could benefit from targeted therapies (Taiwei Chu et al., 2007).

Corrosion Inhibition

Another area of application for similar compounds is in corrosion inhibition, where N-phenyl-benzamide derivatives have been shown to effectively protect mild steel from acidic corrosion. This highlights the utility of such compounds in industrial applications where corrosion resistance is paramount (Ankush Mishra et al., 2018).